6-chloro-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: 6-chloro-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C12H9ClN4OS/c1-7-6-19-12(14-7)16-11(18)9-5-17-4-8(13)2-3-10(17)15-9/h2-6H,1H3,(H,14,16,18)
• InChI Key: ZHQPYJPOVLZGDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CN3C=C(C=CC3=N2)Cl
• Molecular Formula: C12H9ClN4OS
• Molecular Weight: 292.74 g/mol

Description

The compound “6-chloro-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-a]pyridine-2-carboxamide” is a complex organic molecule that contains several heterocyclic rings, including an imidazo[1,2-a]pyridine ring and a thiazole ring. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name and includes a thiazole ring (a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms), an imidazo[1,2-a]pyridine ring, and a carboxamide group. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be definitively identified. Compounds with similar structures, such as thiazole and imidazole derivatives, have been found to exhibit a broad range of biological activities . They have been reported to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives, for example, have been found to interact with their targets through the delocalization of a lone pair of π-electrons of the sulfur atom .

Biochemical Pathways

For example, thiazole derivatives have been found to play a role in the synthesis of neurotransmitters, such as acetylcholine .

Pharmacokinetics

Thiazole, a structurally similar compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound may have similar solubility properties, which could impact its bioavailability.

Result of Action

Thiazole and imidazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, the solubility of the compound in various solvents could impact its bioavailability and efficacy . Additionally, the compound’s stability could be affected by factors such as temperature and pH.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-a]pyridine-2-carboxamide in lab experiments is its potent anti-cancer properties. This compound has been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new anti-cancer therapies. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for research on 6-chloro-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-a]pyridine-2-carboxamide. One potential direction is the development of new anti-cancer therapies based on this compound. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research, such as neuroscience and immunology. Finally, research may be needed to develop more efficient synthesis methods for this compound to make it more readily available for use in lab experiments.

Synthesis Methods

The synthesis of 6-chloro-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is a complex process that involves multiple steps. One of the most commonly used methods for synthesizing this compound is the reaction of 2-chloro-3-nitropyridine with 4-methyl-2-thiazolamine, followed by reduction and cyclization. Another method involves the reaction of 2-aminopyridine with 6-chloro-1,3-benzothiazole-2-carbonyl chloride, followed by cyclization and deprotection.

Scientific Research Applications

6-chloro-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth and proliferation of cancer cells.